Cas no 2411264-12-3 (2-Chloro-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]propanamide)

• Product Name: 2-Chloro-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]propanamide
• CAS No: 2411264-12-3
• MF: C₁₂H₁₈ClN₃O₂
• MW: 271.743221759796
• CID: 6547893
• PubChem ID: 145887938
• Update Time: 2025-06-08

2-Chloro-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]propanamide
• EN300-7559513
• Z1562147591
• 2411264-12-3

• Inchi： 1S/C12H18ClN3O2/c1-7(13)11(17)15-10-5-3-9(4-6-10)12-14-8(2)16-18-12/h7,9-10H,3-6H2,1-2H3,(H,15,17)
• InChI Key： KITWLWNYZHUGSC-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1CCC(C2=NC(C)=NO2)CC1)=O

Computed Properties

• Exact Mass: 271.1087545g/mol
• Monoisotopic Mass: 271.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68Ų

Additional information on 2-Chloro-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]propanamide

Professional Introduction to 2-Chloro-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]propanamide (CAS No. 2411264-12-3)

2-Chloro-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 2411264-12-3, represents a convergence of innovative molecular design and therapeutic potential. The presence of a chloro group and a cyclohexyl moiety appended to a propanamide backbone, further modified by a 3-methyl-1,2,4-oxadiazole ring system, imparts distinct chemical reactivity and biological relevance. This introduction delves into the compound's structural characteristics, its potential applications in medicinal chemistry, and how it aligns with contemporary research trends.

The molecular framework of 2-Chloro-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]propanamide is characterized by its intricate connectivity and stereochemistry. The chloro substituent at the alpha position of the propanamide provides a handle for further functionalization via nucleophilic substitution reactions, enabling the synthesis of derivatives with tailored properties. The cyclohexyl ring introduces conformational flexibility, which can influence both the compound's solubility and its interaction with biological targets. Notably, the integration of the 3-methyl-1,2,4-oxadiazole moiety introduces a heterocyclic system known for its versatility in drug design. This oxadiazole ring is a privileged scaffold in medicinal chemistry, frequently employed in the development of bioactive molecules due to its ability to modulate enzyme activity and receptor binding.

Recent advancements in computational chemistry have facilitated a deeper understanding of the pharmacophoric features of 2-Chloro-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]propanamide. Molecular docking studies have revealed that this compound exhibits potential binding affinity to various biological targets, including enzymes and receptors implicated in inflammatory pathways. The combination of the chloro group and the oxadiazole ring appears to synergistically enhance interactions with these targets, suggesting that this compound may serve as a lead structure for developing novel therapeutic agents. For instance, preliminary simulations indicate that it could interact with proteases involved in inflammatory cascades, potentially offering a new strategy for modulating immune responses.

The synthesis of 2-Chloro-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]propanamide involves multi-step organic transformations that highlight the compound's synthetic accessibility despite its complex architecture. Key steps include the formation of the amide bond through nucleophilic acyl substitution reactions and the introduction of the cyclohexyl group via Friedel-Crafts alkylation or similar methods. The incorporation of the 3-methyl-1,2,4-oxadiazole ring typically requires cyclocondensation reactions starting from appropriate precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. For example, catalytic asymmetric synthesis has been employed to achieve high enantioselectivity in constructing chiral centers within the cyclohexyl moiety.

In vitro pharmacological studies have begun to elucidate the biological profile of 2-Chloro-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]propanamide. Initial assays have shown promising activity against certain enzymatic targets relevant to metabolic diseases and cancer biology. The presence of both lipophilic and polar functional groups enhances membrane permeability while maintaining solubility characteristics favorable for oral administration. Additionally, structural modifications based on lead optimization principles have been explored to improve potency and selectivity. For instance, replacing hydrogen atoms on the cyclohexyl ring with fluorine or chlorine atoms has been investigated as a means to fine-tune electronic properties and metabolic stability.

The role of heterocyclic compounds like 1,2,4-triazoles in drug discovery continues to be well-documented; however, 3-methyl-substituted oxadiazoles represent a less explored but potentially rich area for innovation. The unique electronic properties arising from this substitution pattern may confer distinct binding modes compared to their unsubstituted counterparts. This has prompted researchers to investigate derivatives as potential scaffolds for next-generation therapeutics targeting neurological disorders or infectious diseases where oxadiazole-containing molecules have shown promise but require further refinement for clinical application.

The development pipeline for compounds such as 2-Chloro-N-[4-(3-methyl-1,2,4-oxadiazol -5 - yl)cyclohexyl]propanamide is influenced by emerging trends toward personalized medicine and targeted therapies.
By leveraging high-throughput screening technologies coupled with structure-based drug design approaches,
researchers aim
to identify novel
mechanisms
of action
and expand
the therapeutic
landscape.
The versatility
of this
molecule’s
structural
features makes it
a compelling candidate
for further investigation,
particularly given its potential
to interact with multiple biological pathways simultaneously.

The future directions for research on 2-Chloro-N-[
]propanamide are multifaceted,










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